Cas no 878694-50-9 (1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 878694-50-9
• MF: C₂₄H₂₈ClN₃O₂
• MW: 425.951025009155
• CID: 6013076
• PubChem ID: 6491164
• Update Time: 2025-07-14

1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-tert-butyl-4-[1-[3-(2-chlorophenoxy)propyl]benzimidazol-2-yl]pyrrolidin-2-one
• 2-Pyrrolidinone, 4-[1-[3-(2-chlorophenoxy)propyl]-1H-benzimidazol-2-yl]-1-(1,1-dimethylethyl)-
• AKOS016316241
• AB00770055-01
• Z237648546
• F3243-0636
• 878694-50-9
• VU0607023-1
• AKOS000714644
• 1-(tert-butyl)-4-(1-(3-(2-chlorophenoxy)propyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• 1-tert-butyl-4-{1-[3-(2-chlorophenoxy)propyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

• Inchi： 1S/C24H28ClN3O2/c1-24(2,3)28-16-17(15-22(28)29)23-26-19-10-5-6-11-20(19)27(23)13-8-14-30-21-12-7-4-9-18(21)25/h4-7,9-12,17H,8,13-16H2,1-3H3
• InChI Key： HVZDFWPCHNOMJN-UHFFFAOYSA-N
• SMILES： N1(C(C)(C)C)CC(C2N(CCCOC3=CC=CC=C3Cl)C3=CC=CC=C3N=2)CC1=O

Computed Properties

• Exact Mass: 425.1870048g/mol
• Monoisotopic Mass: 425.1870048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 632.6±55.0 °C(Predicted)
• pka: 5.16±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Comprehensive Overview of 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 878694-50-9)

The compound 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS No. 878694-50-9, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a benzodiazole core and a pyrrolidin-2-one moiety, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound is often discussed in the context of drug discovery and medicinal chemistry, particularly for its potential applications in targeting specific enzymatic pathways.

In recent years, the demand for heterocyclic compounds like 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one has surged due to their versatility in small-molecule therapeutics. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new avenues for treating complex diseases. The compound's 2-chlorophenoxy group is a key functional element, often associated with enhanced binding affinity in receptor-ligand interactions.

From an industrial perspective, CAS No. 878694-50-9 is frequently referenced in patents related to kinase inhibitors and GPCR modulators. Its synthesis involves multi-step organic reactions, including N-alkylation and cyclization, which are critical for achieving high purity and yield. The compound's stability under various pH conditions also makes it a candidate for formulation development in pharmaceutical manufacturing.

Environmental and regulatory considerations are increasingly shaping the discourse around such compounds. While 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one is not classified as hazardous, its biodegradability and ecotoxicological profile are under scrutiny to ensure compliance with green chemistry principles. This aligns with the broader trend of sustainable drug development, a hot topic in both academic and industrial circles.

For researchers and procurement specialists, understanding the supply chain for CAS No. 878694-50-9 is crucial. The compound is typically available through specialized chemical suppliers and custom synthesis providers. Its pricing and availability can vary based on batch size and purity specifications, making it essential to collaborate with reputable vendors.

In summary, 1-tert-butyl-4-{1-3-(2-chlorophenoxy)propyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one represents a fascinating intersection of chemical innovation and therapeutic potential. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing precision medicine and targeted therapies.